Cas no 54030-57-8 (4(1H)-Pyrimidinone, 5,6-diamino-2-(methylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 5,6-diamino-2-(methylthio)-
• CAS No: 54030-57-8
• MF: C₅H₈N₄OS
• MW: 172.208218574524
• CID: 355721
• PubChem ID: 135474963
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 5,6-diamino-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5,6-diamino-2-(methylthio)-
• 5,6-Diamino-2-(methylsulfanyl)-4(1H)-pyrimidinone
• 5,6-DIAMINO-2-(METHYLTHIO)PYRIMIDIN-4(1H)-ONE
• 5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one
• F97794
• SCHEMBL8725001
• SB56821
• 5,6-diamino-2-(methylthio)pyrimidin-4-ol
• 54030-57-8
• 5,6-DIAMINO-2-(METHYLSULFANYL)-3,4-DIHYDROPYRIMIDIN-4-ONE
• 2-methylthio-5,6-diamino-4(1H)-pyrimidinone
• AKOS022638498
• SCHEMBL5551189

• Inchi： 1S/C5H8N4OS/c1-11-5-8-3(7)2(6)4(10)9-5/h6H2,1H3,(H3,7,8,9,10)
• InChI Key： SJSPIVYHDWWPRR-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(N1)=O)N)N

Computed Properties

• Exact Mass: 172.04204
• Monoisotopic Mass: 172.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 93.5